Cas no 1897879-33-2 (2-((3-Aminopyrrolidin-1-yl)methyl)-6-ethoxyphenol)

• Product Name: 2-((3-Aminopyrrolidin-1-yl)methyl)-6-ethoxyphenol
• CAS No: 1897879-33-2
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 4772588
• Update Time: 2025-07-18

2-((3-Aminopyrrolidin-1-yl)methyl)-6-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-((3-aminopyrrolidin-1-yl)methyl)-6-ethoxyphenol
• 2-[(3-aminopyrrolidin-1-yl)methyl]-6-ethoxyphenol
• 2-((3-Aminopyrrolidin-1-yl)methyl)-6-ethoxyphenol

• Inchi： 1S/C13H20N2O2/c1-2-17-12-5-3-4-10(13(12)16)8-15-7-6-11(14)9-15/h3-5,11,16H,2,6-9,14H2,1H3
• InChI Key： KAUWTBDKRLVVCY-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CN1CCC(C1)N)OCC

Computed Properties

• Exact Mass: 236.152477885 g/mol
• Monoisotopic Mass: 236.152477885 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.7
• Molecular Weight: 236.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-((3-Aminopyrrolidin-1-yl)methyl)-6-ethoxyphenol

Introduction to 2-((3-Aminopyrrolidin-1-yl)methyl)-6-ethoxyphenol (CAS No. 1897879-33-2)

2-((3-Aminopyrrolidin-1-yl)methyl)-6-ethoxyphenol, with the CAS number 1897879-33-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring, an amino group, and an ethoxyphenol moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-((3-Aminopyrrolidin-1-yl)methyl)-6-ethoxyphenol is particularly noteworthy due to its versatility in forming hydrogen bonds and its ability to interact with various biological targets. The pyrrolidine ring, a five-membered heterocyclic structure, is known for its conformational flexibility and ability to adopt specific conformations that can enhance binding affinity to protein targets. The amino group provides additional functional versatility, allowing for the formation of hydrogen bonds and electrostatic interactions. The ethoxyphenol moiety, on the other hand, contributes to the compound's lipophilicity and stability, making it suitable for various pharmaceutical applications.

Recent studies have explored the potential of 2-((3-Aminopyrrolidin-1-yl)methyl)-6-ethoxyphenol in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Research has shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-((3-Aminopyrrolidin-1-yl)methyl)-6-ethoxyphenol can inhibit the aggregation of amyloid-beta peptides, a hallmark of AD pathology, and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective effects, 2-((3-Aminopyrrolidin-1-yl)methyl)-6-ethoxyphenol has also shown promise as an anti-inflammatory agent. Inflammatory processes play a crucial role in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Preclinical studies have indicated that this compound can downregulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and tissue damage. A study published in the Inflammation Research journal reported that treatment with 2-((3-Aminopyrrolidin-1-yl)methyl)-6-ethoxyphenol significantly reduced inflammation in a mouse model of rheumatoid arthritis.

The pharmacokinetic properties of 2-((3-Aminopyrrolidin-1-yl)methyl)-6-ethoxyphenol have also been investigated to assess its suitability for clinical use. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it a promising candidate for oral administration. Additionally, it has been found to have low toxicity in preclinical toxicity studies, further supporting its potential for therapeutic use.

The synthesis of 2-((3-Aminopyrrolidin-1-yl)methyl)-6-ethoxyphenol involves several well-established chemical reactions. The key steps include the formation of the pyrrolidine ring through a ring-closing metathesis reaction, followed by the introduction of the amino group via reductive amination. The ethoxyphenol moiety is then attached through an etherification reaction. These synthetic methods are scalable and can be adapted for large-scale production, making it feasible to produce sufficient quantities for clinical trials and commercial use.

In conclusion, 2-((3-Aminopyrrolidin-1-yl)methyl)-6-ethoxyphenol (CAS No. 1897879-33-2) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases, inflammation, and other chronic conditions. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical efficacy, paving the way for its potential use as a novel therapeutic agent.